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Abstract

STL1267 is a potent and selective synthetic agonist of the nuclear receptor REV-ERB.[1][2] As
a key regulator of the circadian clock and metabolism, REV-ERB is a promising therapeutic
target for a range of disorders, including metabolic diseases and inflammatory conditions.[1][3]
These application notes provide detailed protocols for essential in vitro assays to characterize
the activity of STL1267 and similar compounds targeting REV-ERB. The described methods
include a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay for
corepressor recruitment, a scintillation proximity assay (SPA) for ligand binding, a crystal violet
assay for cell viability, and a reverse transcription-quantitative PCR (RT-qgPCR) assay for target
gene expression analysis.

Introduction to STL1267

STL1267 is a high-affinity ligand for REV-ERBaq, binding directly to its ligand-binding domain
(LBD).[2][3] Its mechanism of action involves enhancing the recruitment of the nuclear receptor
corepressor (NCoR), which leads to the repression of REV-ERB target genes, most notably
BMAL1, a core component of the circadian clock.[2][3] STL1267 has demonstrated greater
potency and efficacy in NCoR recruitment compared to previously identified REV-ERB agonists
like SR9009.[2]
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Quantitative Data Summary

The following table summarizes the key quantitative metrics for STL1267 in various in vitro

assays.
Cell
Assay Type Parameter Value . Reference
Line/System
) o Ki (for REV- Scintillation
Ligand Binding 0.16 uM o [3]
ERBO0) Proximity Assay
Corepressor EC50 (NCoR ID1
) ) 0.13 uM TR-FRET Assay [2]
Recruitment recruitment)
EC50
Cellular Activity (Transcriptional 1.8 uM HEK293 cells [3]
Activation)
No adverse
o HepG2, C2C12
Cytotoxicity effects observed 20 uM [3]

cells
up to

Signaling Pathway

STL1267, as a REV-ERB agonist, modulates gene expression by recruiting the NCoR
corepressor complex to REV-ERB bound to its response elements (RevRES) on DNA. This
leads to the transcriptional repression of target genes.
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Assay Preparation

Prepare Assay Buffer and Reagents

y

Prepare Serial Dilution of STL1267

Assay Execution

Add STL1267, REV-ERB0-LBD-GST,
Th-anti-GST Ab, and Fluorescein-NCoR Peptide to Plate

:

Incubate at Room Temperature

Data Acquisitign and Analysis

Read TR-FRET Signal on Plate Reader
(Excitation: 340 nm, Emission: 495 nm & 520 nm)

:

Calculate Emission Ratio (520/495 nm)

:

Plot Dose-Response Curve and Determine EC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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